Cas no 229329-87-7 (methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate)

• Product Name: methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate
• CAS No: 229329-87-7
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 6245087
• PubChem ID: 21253330
• Update Time: 2025-11-06

methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate
• FLZVNAUDBQHCMF-UHFFFAOYSA-N
• Phenylalanine, 4-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C11H12F3NO2/c1-17-10(16)9(15)6-7-2-4-8(5-3-7)11(12,13)14/h2-5,9H,6,15H2,1H3/t9-/m0/s1
• InChI Key： FLZVNAUDBQHCMF-VIFPVBQESA-N
• SMILES： C(OC)(=O)[C@H](CC1=CC=C(C(F)(F)F)C=C1)N

Additional information on methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate

Methyl 2-Amino-3-4-(Trifluoromethyl)Phenylpropanoate (CAS No. 229329-87-7): Properties, Applications, and Market Insights

Methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate (CAS No. 229329-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its trifluoromethylphenyl group, exhibits unique chemical properties that make it valuable for various synthetic applications. With the increasing demand for fluorinated compounds in drug discovery, this molecule has become a subject of interest for researchers exploring novel bioactive molecules.

The molecular structure of methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate combines an amino acid ester backbone with a trifluoromethyl aromatic moiety. This combination creates a versatile building block for medicinal chemistry, particularly in the development of protease inhibitors and other enzyme-targeting therapeutics. Recent studies have highlighted the importance of such fluorinated amino acid derivatives in improving metabolic stability and membrane permeability of potential drug candidates.

In the pharmaceutical industry, CAS 229329-87-7 serves as a crucial intermediate for synthesizing more complex molecules. Its ester functionality allows for straightforward transformations, while the amino group provides a handle for further derivatization. Researchers frequently search for "trifluoromethylphenyl amino acid synthesis" or "fluorinated pharmaceutical intermediates," reflecting the growing interest in this compound class. The presence of the trifluoromethyl group is particularly valuable as it often enhances biological activity and improves pharmacokinetic properties.

The synthesis of methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate typically involves multi-step organic transformations starting from commercially available 4-(trifluoromethyl)benzaldehyde. Modern synthetic approaches emphasize green chemistry principles, with researchers investigating "sustainable synthesis of fluorinated compounds" to reduce environmental impact. The compound's stability under various conditions makes it suitable for diverse reaction conditions, a feature frequently explored in "amino acid ester applications" research.

Beyond pharmaceutical applications, CAS 229329-87-7 finds use in material science, particularly in the development of specialty polymers. The trifluoromethylphenyl moiety imparts unique electronic properties to materials, making them interesting for "advanced material design" applications. This dual utility in both life sciences and materials science contributes to the compound's growing market demand, with industry reports tracking "fluorochemical market trends" showing steady growth.

Quality control of methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate involves rigorous analytical techniques. HPLC and NMR are standard methods for purity assessment, with researchers often searching for "analytical methods for amino acid esters" to ensure product quality. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics, important for industrial handling and formulation.

Storage and handling of CAS 229329-87-7 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. This aligns with general queries about "chemical storage best practices" commonly searched by laboratory professionals.

The global market for fluorinated fine chemicals like methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate continues to expand, driven by pharmaceutical innovation and specialty material development. Market analysts note increasing searches for "fluorochemical market growth" and "specialty chemical suppliers" as indicators of this trend. Asia-Pacific regions show particular growth potential, with expanding research capabilities in fluorine chemistry.

Future research directions for CAS 229329-87-7 include exploration of its enantiomeric forms, as searches for "chiral fluorinated compounds" have increased significantly. The potential biological activity differences between stereoisomers make this an important area of investigation, particularly for drug discovery applications where "enantioselective synthesis" techniques are increasingly valued.

Environmental considerations regarding fluorinated compounds have led to research into "green chemistry approaches" for their synthesis and degradation. While methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate itself doesn't present significant environmental concerns, the broader category of fluorochemicals is under scrutiny, driving innovation in sustainable chemistry practices.

For researchers and industry professionals, understanding the spectral characteristics of CAS 229329-87-7 is crucial. Common searches include "NMR spectra interpretation" and "mass spectrometry of amino acid derivatives," reflecting the need for comprehensive analytical data. Suppliers typically provide detailed spectral information to support quality verification and research applications.

The patent landscape surrounding trifluoromethylphenyl-containing compounds continues to evolve, with intellectual property searches for "fluorinated compound patents" becoming more frequent. While methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate itself may not be patent-protected, its derivatives and specific applications often feature in pharmaceutical and material science patents.

Academic interest in CAS 229329-87-7 is reflected in growing citations in scientific literature. Researchers frequently look for "recent publications on fluorinated amino acids" to stay current with developments. The compound's versatility ensures its continued relevance across multiple disciplines, from medicinal chemistry to advanced material engineering.

In conclusion, methyl 2-amino-3-4-(trifluoromethyl)phenylpropanoate (CAS No. 229329-87-7) represents an important building block in modern chemical research and industrial applications. Its unique combination of amino acid and fluorinated aromatic characteristics makes it valuable for diverse applications, particularly in pharmaceutical development. As interest in "fluorine in drug design" and "specialty chemical intermediates" continues to grow, this compound will likely maintain its significance in scientific and industrial contexts.